N-(2-ethoxyphenyl)-6-methoxy-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-(2-ethoxyphenyl)-6-methoxy-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C19H17NO5/c1-3-24-17-7-5-4-6-15(17)20-18(21)14-11-12-10-13(23-2)8-9-16(12)25-19(14)22/h4-11H,3H2,1-2H3,(H,20,21)
• InChI Key: OKUYQVODHSNXAS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2=CC3=C(C=CC(=C3)OC)OC2=O
• Molecular Formula: C19H17NO5
• Molecular Weight: 339.3 g/mol

Description

N-(2-ethoxyphenyl)-6-methoxy-2-oxo-2H-chromene-3-carboxamide, also known as EPMC, is a synthetic compound that belongs to the class of coumarin-based molecules. EPMC has gained significant attention in the scientific community due to its potential pharmacological properties.

Mechanism of Action

The mechanism of action of N-(2-ethoxyphenyl)-6-methoxy-2-oxo-2H-chromene-3-carboxamide is not fully understood. However, studies suggest that this compound may exert its pharmacological effects by inhibiting various enzymes and signaling pathways involved in disease progression. For instance, this compound has been reported to inhibit acetylcholinesterase, an enzyme that plays a crucial role in the pathogenesis of Alzheimer's disease. This compound has also been shown to inhibit the NF-κB signaling pathway, which is involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells by activating caspase-3 and -9. This compound has also been shown to inhibit the growth of various bacterial and fungal pathogens by disrupting their cell membranes. Moreover, this compound has been shown to reduce the production of reactive oxygen species and lipid peroxidation, which are implicated in various diseases such as cancer, neurodegenerative diseases, and cardiovascular diseases.

Advantages and Limitations for Lab Experiments

N-(2-ethoxyphenyl)-6-methoxy-2-oxo-2H-chromene-3-carboxamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. This compound also exhibits a broad spectrum of pharmacological properties, making it a versatile compound for various scientific research applications. However, this compound also has some limitations. It has low solubility in water, which may limit its bioavailability in vivo. Moreover, this compound may exhibit toxicity at high concentrations, which may affect its potential as a therapeutic agent.

Future Directions

For N-(2-ethoxyphenyl)-6-methoxy-2-oxo-2H-chromene-3-carboxamide research include evaluating its efficacy in animal models, optimizing its synthesis method, elucidating its mechanism of action, and developing this compound derivatives with improved pharmacological properties.

Synthesis Methods

N-(2-ethoxyphenyl)-6-methoxy-2-oxo-2H-chromene-3-carboxamide can be synthesized using a one-pot, three-component reaction involving 2-hydroxyacetophenone, ethyl 2-bromoacetate, and 3-methoxybenzaldehyde in the presence of a base such as potassium carbonate. The reaction is carried out in a solvent such as ethanol at room temperature for several hours. The resulting product is then purified using column chromatography to obtain pure this compound.

Scientific Research Applications

N-(2-ethoxyphenyl)-6-methoxy-2-oxo-2H-chromene-3-carboxamide has shown potential in various scientific research applications. It has been reported to exhibit cytotoxicity against cancer cells and antimicrobial activity against various pathogens. This compound has also been studied for its anti-inflammatory and antioxidant properties. Moreover, this compound has been evaluated for its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's diseases.